Cas no 2171265-35-1 ((2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid)

• Product Name: (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid
• CAS No: 2171265-35-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6079120
• PubChem ID: 165818535
• Update Time: 2025-10-29

(2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid
• 2171265-35-1
• (2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid
• EN300-1538257

• Inchi： 1S/C25H30N2O5/c1-16(2)23(24(29)30)27-22(28)13-7-8-14-26-25(31)32-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21,23H,7-8,13-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t23-/m1/s1
• InChI Key： RLWPIPQWKXSPCA-HSZRJFAPSA-N
• SMILES： O(C(NCCCCC(N[C@@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid

Introduction to (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic Acid (CAS No. 2171265-35-1)

(2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171265-35-1, is a derivative featuring a complex structural framework that includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino pentanamido side chain, and a methylbutanoic acid moiety. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research applications.

The synthesis and characterization of this compound represent a culmination of advancements in solid-phase peptide synthesis (SPPS) and custom organic chemistry techniques. The presence of the Fmoc group is particularly noteworthy, as it is commonly employed in peptide coupling reactions due to its stability and compatibility with automated synthesis protocols. This feature makes (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid an excellent building block for constructing more complex peptidomimetics and pharmacophores.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that mimic the structure and function of natural peptides. The incorporation of non-natural amino acids or modifications can enhance the pharmacological properties of these agents, including improved bioavailability, stability, and target specificity. The structural features of (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid make it a promising candidate for such applications, particularly in the design of peptidomimetics that target enzyme inhibition or receptor binding.

One of the most compelling aspects of this compound is its potential utility in drug discovery. The fluorenylmethoxycarbonyl group not only facilitates its incorporation into peptide chains but also serves as a handle for further chemical modifications. This flexibility allows researchers to explore diverse structural variations, enabling the optimization of potency, selectivity, and pharmacokinetic profiles. Moreover, the presence of both amide and carboxylic acid functionalities provides multiple sites for derivatization, making it adaptable to various synthetic strategies.

The biological activity of (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid has been the subject of extensive investigation. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory and metabolic disorders. The precise stereochemistry at the chiral center (indicated by the (2R) configuration) is critical for its biological activity, underscoring the importance of enantioselective synthesis in pharmaceutical development.

Advances in computational chemistry have further enhanced our understanding of how this compound interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing valuable guidance for medicinal chemists seeking to design next-generation therapeutics. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process from lead identification to optimization.

The role of fluorescent probes in biochemical research cannot be overstated, and the fluorene moiety in this compound lends itself well to such applications. Fluorescent derivatives are widely used for imaging cellular processes, detecting biomolecules, and monitoring drug delivery systems. The Fmoc group also serves as a recognition element for specific proteases or enzymes, enabling targeted degradation or activation within biological systems.

In conclusion, (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical research. Its unique structural features and functional groups make it a versatile tool for developing novel therapeutic agents and biochemical probes. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in addressing complex diseases and improving patient outcomes.